Cas no 434941-56-7 (4-(4-Chlorophenyl)-2-(methylsulfonyl)pyrimidine)

4-(4-Chlorophenyl)-2-(methylsulfonyl)pyrimidine structure
434941-56-7 structure
Product Name:4-(4-Chlorophenyl)-2-(methylsulfonyl)pyrimidine
CAS No:434941-56-7
MF:C11H9ClN2O2S
MW:268.719360113144
CID:1029369
PubChem ID:21905993
Update Time:2025-04-20

4-(4-Chlorophenyl)-2-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Chlorophenyl)-2-(methylsulfonyl)pyrimidine
    • 4-(4-chlorophenyl)-2-methylsulfonylpyrimidine
    • 4-(4-CHLOROPHENYL)-2-METHANESULFONYLPYRIMIDINE
    • DTXSID30619846
    • 434941-56-7
    • AKOS022171799
    • ADGRYYARNGJCIR-UHFFFAOYSA-N
    • 4-(4-Chlorophenyl)-2-(methanesulfonyl)pyrimidine
    • N10685
    • DA-22549
    • SCHEMBL4071288
    • A848243
    • MDL: MFCD19105126
    • Inchi: 1S/C11H9ClN2O2S/c1-17(15,16)11-13-7-6-10(14-11)8-2-4-9(12)5-3-8/h2-7H,1H3
    • InChI Key: ADGRYYARNGJCIR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CN=C(N=1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 268.0073264g/mol
  • Monoisotopic Mass: 268.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 68.3Ų

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